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Compound of Interest

Compound Name: Diethyleneglycol diformate

Cat. No.: B057414

An In-depth Technical Guide to the Industrial Applications of Diethyleneglycol Diformate

Introduction

Diethyleneglycol diformate (DEGDF), with the CAS number 120570-77-6, is a versatile
diester recognized for its utility as an efficient, safe, and environmentally conscious organic
solvent and chemical intermediate.[1] Its unique properties, stemming from the presence of two
formate groups and a flexible ether linkage, make it a valuable compound in a variety of
industrial sectors, including pharmaceuticals, coatings, and polymer manufacturing.[1][2][3]
This document provides a comprehensive overview of its synthesis, properties, applications,
and relevant experimental protocols for researchers and industry professionals.

Physicochemical Properties

The physical and chemical characteristics of Diethyleneglycol diformate are summarized in
the table below.
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Property Value Reference
CAS Number 120570-77-6 [4]
Molecular Formula C6H1005 [3114]
Molecular Weight 162.14 g/mol [31[4]
Density 1.147 g/cm3 [4]
Boiling Point 209-210 °C [4]
Flash Point 99 °C [4]
N Soluble in water and various
Solubility ] [2]
organic solvents.
2,2'-oxybis-ethanol diformate,
Synonyms 2-(2-formyloxyethoxy)ethyl [3114]

formate

Synthesis of Diethyleneglycol Diformate

The synthesis of Diethyleneglycol diformate is primarily achieved through two main routes:

direct esterification of diethylene glycol with formic acid and transesterification.

Direct Esterification: This traditional method involves the reaction of diethylene glycol with
formic acid, typically in the presence of an acid catalyst like sulfuric acid, p-toluenesulfonic
acid, or Lewis acids such as zinc chloride.[1][2] While effective, this process can suffer from
issues related to equipment corrosion, environmental pollution from acidic wastewater, and
side reactions like dehydration at high temperatures.[1]

Transesterification: A more modern and efficient approach involves the transesterification of
diethylene glycol with a formate ester, such as sec-butyl formate.[1] This method often
employs composite catalysts, for instance, a combination of tetraisobutyl titanate and
triisobutoxy aluminum, which allows for milder reaction conditions, high yields (often
exceeding 90%), reduced environmental impact, and easier product purification.[1]
Biocatalysis using enzymes like lipases is also an emerging green chemistry approach.[5]
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Caption: Synthesis workflow for Diethyleneglycol diformate.
Industrial Applications
Diethyleneglycol diformate's properties make it suitable for a range of industrial applications:

¢ Solvent Systems: It is an excellent solvent for various organic resins, particularly
nitrocellulose, and is used in the formulation of nitro spray paints, printing inks, and
fluorescent coatings.[1] Its high boiling point and good solvency make it a safe and effective
component in these systems.

e Casting Resins: It functions as an organic ester curing agent for casting resins.[1]
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e Leather Industry: The compound is used as a raw material for leather brighteners,
contributing to the finishing and appearance of leather goods.[1]

e Pharmaceuticals: DEGDF is utilized in the pharmaceutical industry, likely as a solvent or an
intermediate in synthetic processes.[1][3]

o Polymers and Resins: As a versatile building block, its dual formate groups allow for its use
as an intermediate in the production of various polymers and resins.[2] It can be used in
transesterification reactions to modify polymer properties, enabling the creation of advanced
materials.[2]

o Textiles: In the textile industry, it can be used as a pH regulator during dyeing processes,
offering a more stable and less corrosive alternative to common acids.[6]

Diethyleneglycol Diformate
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(Casting Resins)
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Caption: Industrial applications of Diethyleneglycol diformate.
Experimental Protocols

Synthesis via Composite Catalyst Transesterification

This protocol is adapted from a patented method for synthesizing Diethyleneglycol diformate
with high yield and purity.[1]

Objective: To synthesize Diethyleneglycol diformate from diethylene glycol and sec-butyl
formate using a composite catalyst.

Materials:
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Diethylene glycol (DEG)

sec-Butyl formate

Composite Catalyst (e.g., Tetraisobutyl titanate and Triisobutoxy aluminum, molar ratio 1:8)

Distillation apparatus with a rectification tower and agitator
Procedure:

« Initial Charge: Add the composite catalyst, diethylene glycol, and sec-butyl formate into the
distillation still. A suggested initial molar ratio is 0.002-0.015 (catalyst) : 1 (DEG) : 0.5-1.2
(sec-butyl formate).[1]

» Heating and Azeotropic Distillation: Heat the mixture while agitating. The temperature at the
top of the rectification tower will stabilize. Set a reflux ratio (e.g., 6-12:1) and begin to extract
the azeotrope of sec-butanol and sec-butyl formate.[1]

o Continuous Feed: Concurrently with the extraction, begin a continuous secondary feed of
sec-butyl formate. The total molar ratio of sec-butyl formate to diethylene glycol should be
between 3.5-5:1.[1]

o Temperature Control: Control the temperature of the still to adjust the addition rate of sec-
butyl formate, maintaining a steady reaction. Continue the reaction until the temperature in
the still rises to approximately 205°C.[1]

e Vacuum Rectification: After the reaction is complete, perform vacuum rectification on the
material remaining in the still.

e Product Isolation: The final product, Diethyleneglycol diformate, is obtained from the
bottom of the tower with a mass fraction yield reported to be over 90%.[1]

e Solvent Recycling: The sec-butyl formate can be separated from the collected azeotrope and
recycled back into the process, improving atom economy and reducing costs.[1]

Safety and Handling
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According to safety data sheets, Diethyleneglycol diformate is classified as harmful if
swallowed and can cause severe skin and eye irritation or damage.[7][8]

o Personal Protective Equipment (PPE): Wear tightly fitting safety goggles, chemical-
impermeable gloves, and fire/flame-resistant clothing.[9][10] In case of vapor or aerosol
generation, use a suitable respirator.[8]

» Handling: Handle in a well-ventilated area.[9] Avoid contact with skin, eyes, and clothing, and
avoid breathing vapors.[7] Use spark-proof tools and explosion-proof equipment.[10]

o Storage: Store in a cool, dry, and well-ventilated place in tightly closed containers.[9] Keep
away from oxidizers.[7] The product has a shelf life of 60 months under proper storage
conditions.[7]

o Spill Response: In case of a spill, isolate the area. Prevent entry into waterways and sewers.
Absorb the spill with inert material like sand and collect it in suitable containers for disposal.
[71[11]

Conclusion

Diethyleneglycol diformate is a chemical of significant industrial interest due to its favorable
properties as a solvent and a reactive intermediate. Modern synthesis methods, particularly
those employing composite catalysts, have made its production more efficient and
environmentally friendly. Its applications in coatings, resins, pharmaceuticals, and textiles
highlight its versatility. Continued research may further expand its utility in high-value sectors
such as advanced materials and electronics.[2] Proper adherence to safety and handling
protocols is essential for its responsible use in research and industrial settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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